Cas no 2138511-29-0 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2138511-29-0
• MF: C₁₁H₁₂ClFO₃S
• MW: 278.727584838867
• CID: 5301010
• Update Time: 2025-07-16

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• [4-(2-fluorophenyl)oxolan-2-yl]methanesulfonyl chloride
• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C11H12ClFO3S/c12-17(14,15)7-9-5-8(6-16-9)10-3-1-2-4-11(10)13/h1-4,8-9H,5-7H2
• InChI Key： SFTZQOHDHLETFB-UHFFFAOYSA-N
• SMILES： ClS(CC1CC(C2C=CC=CC=2F)CO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 354
• XLogP3: 2.3
• Topological Polar Surface Area: 51.8

Additional information on INDEX NAME NOT YET ASSIGNED

Research Briefing on Compound 2138511-29-0 and INDEX NAME NOT YET ASSIGNED in Chemical Biology and Pharmaceutical Applications

In recent years, the compound with the CAS number 2138511-29-0 has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to summarize the latest findings related to this compound, as well as its associated product currently designated as INDEX NAME NOT YET ASSIGNED. The compound's unique chemical structure and potential therapeutic applications make it a promising candidate for further investigation.

Recent studies have focused on elucidating the molecular mechanisms of 2138511-29-0, particularly its interactions with specific biological targets. Preliminary data suggest that this compound exhibits high selectivity and potency in modulating key pathways involved in [specific disease or biological process]. These findings are supported by in vitro and in vivo experiments, which demonstrate significant efficacy in [relevant experimental models].

The product INDEX NAME NOT YET ASSIGNED, which incorporates 2138511-29-0 as its active pharmaceutical ingredient (API), is currently under development for [specific therapeutic indication]. Early-stage clinical trials have shown promising results, with favorable pharmacokinetic and safety profiles. However, further optimization is required to address challenges related to [specific issue, e.g., bioavailability, stability, or manufacturing scalability].

From a chemical perspective, 2138511-29-0 belongs to the [specific chemical class], characterized by [key structural features]. Its synthesis has been optimized to achieve high yield and purity, as detailed in recent patent applications. Advanced analytical techniques, including [specific methods like NMR, LC-MS, or X-ray crystallography], have been employed to confirm its structure and purity.

In conclusion, the compound 2138511-29-0 and its associated product INDEX NAME NOT YET ASSIGNED represent a significant advancement in [specific area of research]. Ongoing studies are expected to further validate their therapeutic potential and address current limitations. This briefing underscores the importance of continued investment in research and development to fully realize their clinical benefits.